Cas no 2229487-15-2 (methyl2-methyl-1-(methylsulfanyl)propan-2-ylamine)

Methyl 2-methyl-1-(methylsulfanyl)propan-2-ylamine is a sulfur-containing amine compound characterized by its unique structural features, including a tertiary carbon center and a methylthioether functional group. This configuration imparts potential reactivity in organic synthesis, particularly in nucleophilic substitution and condensation reactions. The presence of both amine and thioether moieties may enhance its utility as an intermediate in pharmaceutical or agrochemical applications, where such functional groups are often leveraged for bioactivity or further derivatization. Its sterically hindered amine structure could also influence selectivity in catalytic processes. The compound's stability and solubility profile make it suitable for controlled reactions under standard laboratory conditions. Further studies are recommended to explore its full synthetic potential.
methyl2-methyl-1-(methylsulfanyl)propan-2-ylamine structure
2229487-15-2 structure
Product Name:methyl2-methyl-1-(methylsulfanyl)propan-2-ylamine
CAS No:2229487-15-2
MF:C6H15NS
MW:133.255000352859
CID:5922410
PubChem ID:143098880
Update Time:2025-10-31

methyl2-methyl-1-(methylsulfanyl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

    • 2-Propanamine, N,2-dimethyl-1-(methylthio)-
    • methyl2-methyl-1-(methylsulfanyl)propan-2-ylamine
    • SCHEMBL23615679
    • EN300-1769063
    • 2229487-15-2
    • methyl[2-methyl-1-(methylsulfanyl)propan-2-yl]amine
    • Inchi: 1S/C6H15NS/c1-6(2,7-3)5-8-4/h7H,5H2,1-4H3
    • InChI Key: NRVVMUFMAOPAHA-UHFFFAOYSA-N
    • SMILES: C(SC)C(C)(NC)C

Computed Properties

  • Exact Mass: 133.09252066g/mol
  • Monoisotopic Mass: 133.09252066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 61.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 0.885±0.06 g/cm3(Predicted)
  • Boiling Point: 175.1±23.0 °C(Predicted)
  • pka: 9.84±0.20(Predicted)

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Additional information on methyl2-methyl-1-(methylsulfanyl)propan-2-ylamine

Introduction to Methyl 2-methyl-1-(methylsulfanyl)propan-2-ylamine (CAS No. 2229487-15-2)

Methyl 2-methyl-1-(methylsulfanyl)propan-2-ylamine, identified by its CAS number 2229487-15-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of organic molecules characterized by the presence of a methylsulfanyl group, which imparts unique chemical properties and potential biological activities. The structural features of this molecule make it a valuable candidate for further investigation in various scientific applications.

The molecular structure of Methyl 2-methyl-1-(methylsulfanyl)propan-2-ylamine consists of a propyl chain with a methylsulfanyl group attached to the first carbon atom and a methyl group at the second carbon atom. This configuration results in a highly branched molecule with potential for diverse interactions with biological targets. The presence of the methylsulfanyl group suggests that this compound may exhibit properties similar to other sulfhydryl-containing compounds, which are known for their role in enzyme inhibition and redox processes.

In recent years, there has been growing interest in the development of novel compounds with sulfhydryl groups due to their potential therapeutic applications. Research has shown that molecules containing methylsulfanyl groups can interact with various biological pathways, making them promising candidates for drug discovery. For instance, studies have demonstrated that sulfhydryl-containing compounds can modulate the activity of certain enzymes and receptors, which could lead to the development of new treatments for neurological disorders, inflammatory diseases, and cancer.

The synthesis of Methyl 2-methyl-1-(methylsulfanyl)propan-2-ylamine involves a series of organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the reaction of appropriate precursors such as 2-methylpropyl halides with sodium hydrosulfide or other sulfur-containing reagents. The choice of reagents and reaction conditions can significantly influence the efficiency and selectivity of the synthesis, highlighting the importance of optimizing these parameters for industrial-scale production.

One of the key challenges in working with Methyl 2-methyl-1-(methylsulfanyl)propan-2-ylamine is its potential reactivity due to the presence of the methylsulfanyl group. This group can participate in various chemical reactions, including oxidation and substitution reactions, which must be carefully controlled to prevent unwanted side products. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for characterizing the compound and ensuring its purity.

The pharmacological potential of Methyl 2-methyl-1-(methylsulfanyl)propan-2-ylamine has been explored in several preclinical studies. These studies have focused on evaluating its interactions with biological targets such as enzymes and receptors involved in disease pathways. Preliminary results suggest that this compound may exhibit inhibitory effects on certain enzymes, which could make it useful in treating conditions characterized by overactive enzymatic activity. Additionally, its ability to cross cell membranes may enhance its bioavailability, making it a promising candidate for oral administration.

In conclusion, Methyl 2-methyl-1-(methylsulfanyl)propan-2-ylamine (CAS No. 2229487-15-2) is a structurally unique compound with significant potential in pharmaceutical research. Its chemical properties and biological activities make it an attractive candidate for further investigation into new therapeutic strategies. As research continues to uncover the mechanisms underlying its effects, this compound is likely to play an important role in the development of novel treatments for various diseases.

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